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Compound of Interest

Compound Name: 2-Iodopyridine

Cat. No.: B156620 Get Quote

Introduction

2-Iodopyridine is a highly versatile heterocyclic aromatic compound, serving as a critical

building block in the synthesis of a wide array of functional ligands.[1] Its pyridine ring is a

common scaffold in numerous pharmaceutical agents, and the iodine substituent makes it an

excellent substrate for various palladium-catalyzed cross-coupling reactions.[2][3] These

reactions allow for the facile formation of carbon-carbon and carbon-nitrogen bonds, enabling

the construction of complex molecular architectures. Ligands derived from 2-iodopyridine are

pivotal in coordination chemistry for developing metal complexes that enhance catalytic

processes and are instrumental in drug development, with applications ranging from potential

anti-cancer agents to inhibitors of specific biological targets.[1][4] This document provides

detailed protocols and application data for the synthesis of ligands utilizing 2-iodopyridine via

Suzuki-Miyaura coupling, Sonogashira coupling, and Buchwald-Hartwig amination.

Key Applications:

Catalysis: Bipyridine ligands, often synthesized from 2-iodopyridine, form stable complexes

with various metal ions, which are employed in organic transformations like polymerizations

and asymmetric synthesis.

Drug Development: The pyridine scaffold is a valuable platform in medicinal chemistry.

Functionalized pyridines are key components in drugs for cancer, HIV/AIDS, tuberculosis,

and Alzheimer's disease.
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Materials Science: The unique reactivity of 2-iodopyridine contributes to the creation of

functional materials, including polymers and specialized coatings.

Suzuki-Miyaura Coupling: Synthesis of 2-
Arylpyridines
The Suzuki-Miyaura reaction is a fundamental tool for creating C(sp²)–C(sp²) bonds, pairing 2-
iodopyridine with various arylboronic acids. This method is highly efficient for synthesizing 2-

arylpyridine ligands, which are prevalent in pharmaceuticals. The choice of ligand for the

palladium catalyst is crucial for an effective reaction, as it influences the rates of oxidative

addition and reductive elimination.
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General Cross-Coupling Workflow
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Sonogashira Catalytic Cycle
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Buchwald-Hartwig Catalytic Cycle
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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